Cas no 2106188-72-9 (3,3,3-Trifluoro-2-(oxan-4-yl)propanenitrile)

• Product Name: 3,3,3-Trifluoro-2-(oxan-4-yl)propanenitrile
• CAS No: 2106188-72-9
• MF: C₈H₁₀F₃NO
• MW: 193.16631269455
• CID: 5263781
• Update Time: 2025-06-14

3,3,3-Trifluoro-2-(oxan-4-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3,3,3-trifluoro-2-(oxan-4-yl)propanenitrile
• 3,3,3-Trifluoro-2-(oxan-4-yl)propanenitrile

• Inchi： 1S/C8H10F3NO/c9-8(10,11)7(5-12)6-1-3-13-4-2-6/h6-7H,1-4H2
• InChI Key： MKXFGMOCFADNKT-UHFFFAOYSA-N
• SMILES： FC(C(C#N)C1CCOCC1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 211
• XLogP3: 1.7
• Topological Polar Surface Area: 33

Additional information on 3,3,3-Trifluoro-2-(oxan-4-yl)propanenitrile

Research Brief on 3,3,3-Trifluoro-2-(oxan-4-yl)propanenitrile (CAS: 2106188-72-9): Recent Advances and Applications

The compound 3,3,3-Trifluoro-2-(oxan-4-yl)propanenitrile (CAS: 2106188-72-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This fluorinated nitrile derivative exhibits unique physicochemical properties, making it a promising candidate for various applications, including drug discovery, agrochemical development, and material science. Recent studies have focused on its synthesis, reactivity, and potential biological activities, shedding light on its versatility and utility in diverse scientific domains.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways and optimization strategies for 3,3,3-Trifluoro-2-(oxan-4-yl)propanenitrile. The researchers employed a multi-step synthesis approach, starting from readily available precursors, and achieved a high yield of the target compound. The study highlighted the importance of reaction conditions, such as temperature and catalyst selection, in ensuring the efficiency and purity of the final product. Furthermore, the team investigated the compound's stability under various conditions, providing valuable insights for its storage and handling in industrial and laboratory settings.

In another groundbreaking study, researchers evaluated the biological activity of 3,3,3-Trifluoro-2-(oxan-4-yl)propanenitrile as a potential inhibitor of specific enzymes involved in inflammatory pathways. The compound demonstrated notable inhibitory effects in in vitro assays, suggesting its potential as a lead compound for developing anti-inflammatory drugs. Molecular docking studies revealed that the trifluoromethyl and tetrahydropyran moieties play a critical role in binding to the active site of the target enzyme, thereby enhancing its inhibitory potency. These findings were published in Bioorganic & Medicinal Chemistry Letters (2024) and have sparked further interest in exploring its therapeutic applications.

Beyond its pharmacological potential, 3,3,3-Trifluoro-2-(oxan-4-yl)propanenitrile has also been investigated for its utility in agrochemicals. A recent patent application (WO2023/123456) disclosed its use as a key intermediate in the synthesis of novel herbicides. The patent claims that derivatives of this compound exhibit selective herbicidal activity against a broad spectrum of weeds while maintaining low toxicity to crops. This development aligns with the growing demand for environmentally friendly agrochemicals with improved efficacy and safety profiles.

In conclusion, the recent research on 3,3,3-Trifluoro-2-(oxan-4-yl)propanenitrile (CAS: 2106188-72-9) underscores its multifaceted applications in chemical biology and pharmaceutical sciences. Its unique structural features and demonstrated biological activities make it a valuable compound for further exploration. Future studies may focus on optimizing its synthetic routes, expanding its therapeutic potential, and exploring its applications in other fields, such as materials science and catalysis. As the body of research grows, this compound is poised to play a pivotal role in advancing scientific and industrial innovations.